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Compound of Interest

4-Bromo-3-0x0-n-
Compound Name: )
phenylbutanamide

Cat. No.: B072104

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the synthetic methodologies for 4-Bromo-3-
oxo-N-phenylbutanamide, a key intermediate in various chemical syntheses.[1][2] This
document outlines established experimental protocols, presents quantitative data in a
comparative format, and visualizes a primary synthetic pathway.

Introduction

4-Bromo-3-oxo-N-phenylbutanamide, also known as 4-bromoacetoacetanilide, is a versatile
organic compound utilized as an intermediate in the synthesis of pharmaceuticals, organic
pigments, dyes, and photosensitive materials.[2] Its molecular structure features multiple
reactive sites, including a bromine atom that is a good leaving group for nucleophilic
substitution, and ketone and amide functionalities that can undergo various transformations.[1]
This multifaceted reactivity makes it a valuable building block in the construction of more
complex molecules, particularly heterocyclic compounds.[1]

Physicochemical Properties
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Property Value

CAS Number 1205-74-9

Molecular Formula C10H10BrNO2
Molecular Weight 256.1 g/mol

Density 1.544 g/cm3

Boiling Point 437.3°C at 760 mmHg
Flash Point 218.3°C

(Data compiled from various chemical databases)[1]

Synthetic Routes

Two primary and well-documented synthetic routes for 4-Bromo-3-oxo-N-phenylbutanamide
are the bromination of acetoacetanilide and a method starting from diketene. A less detailed
“traditional” method has also been reported.

Route 1: Bromination of Acetoacetanilide

This is a common and direct method for the synthesis of 4-Bromo-3-0xo-N-
phenylbutanamide.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b072104
https://www.benchchem.com/product/b072104?utm_src=pdf-body
https://www.benchchem.com/product/b072104?utm_src=pdf-body
https://www.benchchem.com/product/b072104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acetoacetanilide Bromine (Br2) Acetic Acid lodine (catalyst)

Bromination

y
{4-Bromo-3-oxo-N-phenylbutanamide [ :

Bfomination

[Bromo-acetoacetyl intermediate R Base (e.g., Triethylamine)

Amination

Bromine (Br2)

A4
[4-Bromo-3-oxo-N-phenylbutanamide]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylbutanamide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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